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Compound of Interest

Compound Name: 3-Isopropoxypropylamine

Cat. No.: B147148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Isopropoxypropylamine (IPOPA), a primary aliphatic amine with the chemical formula

(CH₃)₂CHO(CH₂)₃NH₂, is a versatile building block in organic synthesis. Its unique structure,

featuring a nucleophilic primary amine and a flexible isopropoxypropyl backbone, imparts a

range of reactivity that makes it a valuable intermediate in the synthesis of heterocyclic

compounds, as a potential corrosion inhibitor, and as a curing agent for epoxy resins. This

technical guide provides a comprehensive overview of the reactivity of 3-
isopropoxypropylamine, including detailed experimental protocols, quantitative data, and

visualizations of its chemical behavior.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-Isopropoxypropylamine is

presented in Table 1. This data is essential for its safe handling and for the design of reaction

conditions.
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Property Value Reference

Molecular Formula C₆H₁₅NO [1][2]

Molecular Weight 117.19 g/mol [3]

Appearance Colorless to light yellow liquid [3]

Boiling Point 78-79 °C at 85 mmHg [3][4]

Density 0.845 g/mL at 25 °C [3][4]

Refractive Index (n20/D) 1.4195 [3][4]

Flash Point 42 °C (107.6 °F) [3]

Water Solubility Miscible [4]

pKa 9.82 ± 0.10 (Predicted) [4]

Reactivity as a Primary Amine
The reactivity of 3-isopropoxypropylamine is primarily dictated by the lone pair of electrons

on the nitrogen atom of the primary amine group. This makes it a potent nucleophile, readily

participating in a variety of chemical transformations.

Nucleophilic Substitution and Condensation Reactions
As a primary amine, IPOPA undergoes typical nucleophilic substitution and condensation

reactions. These reactions are fundamental to its application in the synthesis of more complex

molecules.

3-Isopropoxypropylamine reacts with aldehydes and ketones to form an intermediate imine

(Schiff base), which can then be reduced to a secondary amine. This two-step process, often

carried out in one pot, is known as reductive amination and is a powerful tool for forming C-N

bonds.[5][6] A common reducing agent for this transformation is sodium cyanoborohydride

(NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃), which are mild enough to

selectively reduce the iminium ion in the presence of the carbonyl starting material.[5]

The general workflow for reductive amination is depicted below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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